Cas no 856418-01-4 (2-amino-4-methoxy-3,3-dimethylbutanoic acid)

• Product Name: 2-amino-4-methoxy-3,3-dimethylbutanoic acid
• CAS No: 856418-01-4
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• MDL: MFCD20659283
• CID: 4242497
• PubChem ID: 19800413
• Update Time: 2025-04-24

2-amino-4-methoxy-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Valine, 3-(methoxymethyl)-
• Valine, 3-(methoxymethyl)- (9CI)
• 2-amino-4-methoxy-3,3-dimethylbutanoic acid
• EN300-206501
• 2-amino-4-methoxy-3,3-dimethylbutanoicacid
• 856418-01-4
• RRVPPTLBLZLLPF-UHFFFAOYSA-N
• SCHEMBL3448774

• MDL： MFCD20659283
• Inchi： 1S/C7H15NO3/c1-7(2,4-11-3)5(8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)
• InChI Key： RRVPPTLBLZLLPF-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives